Cas no 496-46-8 (octahydro-1,3diazolo4,5-dimidazole-2,5-dione)

• Product Name: octahydro-1,3diazolo4,5-dimidazole-2,5-dione
• CAS No: 496-46-8
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• MDL: MFCD00005539
• CID: 37783
• PubChem ID: 62347
• Update Time: 2025-04-18

octahydro-1,3diazolo4,5-dimidazole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• Tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• Acetyleneurea
• Tetrahydroimidazo[4,5-d]imidazole-2,5-(1H,3H)-dione
• perhydroimidazo(4,5-d)imidazole-2,5-dione
• di-1,2-ureyleneethane
• Glycoluril
• 1,3,3a,4,6,6a-hexahydroimidazo[4,5-d]imidazole-2,5-dione
• Octahydroimidazo[4,5-d]imidazolidine-2,5-dione
• 2,4,6,8-tetraazabicyclo<3,3,0>octan-3,7-dione
• 2,4,6,8-tetraazabicyclo<3.3.0>octane-3,7-dione
• acetylene carbamide
• Acetylene diurein
• acetylenediurea
• Acetylenediureine
• Glyoxalbiuret
• Glyoxaldiureine
• Glyoxaldiurene
• TETRAHYDRO-IMIDAZO(4,5-D)IMIDAZOLE-2,5-DIONE
• NSC 2765
• Tetrahydroimidazo[4,5-d]imidazole-2,5-dione
• Diurea glyoxalate
• GLYCOURIL
• Glycoluril, 97%
• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-
• U9H2W4OS13
• NSC2765
• VPVSTMAPERLKKM-UHFFFAOYSA-N
• Tetrahydroimidaz(d)imidazole-2,5
• AMY37203
• NCGC00255283-01
• trans-tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• UNII-U9H2W4OS13
• AKOS003232557
• J-640156
• SCHEMBL36249
• Tetrahydroimidazo(4,5-d)imidazole-2,5(1H,3H)-dione
• Tetrahydroimidaz[d]imidazole-2,3H)-dione
• A827780
• FT-0626786
• W-106016
• 496-46-8
• GLL
• Tox21_301392
• Tetrahydroimidazo[4,5(1H,3H)-dione
• SY051662
• Imidazo[4,5(1H,3H)-dione, tetrahydro-
• tetrahydroimidazo [4,5-d] imidazole-2,5 (1H, 3H)-dione
• F2174-0004
• CHEBI:42946
• AS-15355
• DB03533
• Acetyleneurea;Acetylenediureine;
• AKOS006348902
• AI3-08271
• G0243
• CS-W011024
• tetrahydro-imidazo[4,5-d]imidazole-2,5-dione
• MFCD00005539
• BCP31844
• EINECS 207-821-5
• cis-tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• CHEMBL3182837
• Q27117029
• DTXSID6031380
• SCHEMBL36250
• Q976874
• Tetrahydroimidaz(d)imidazole-2,5-(1H,3H)-dione
• Tetrahydroimidaz(d)imidazole-2,5(1H,3H)-dione
• CAS-496-46-8
• CHEBI:37085
• J-800159
• Imidazo(4,5-d)imidazole-2,5(1H,3H)-dione, tetrahydro-
• NSC-2765
• Oprea1_229240
• ACETYLENEUREA [MI]
• DTXCID101473952
• TETRAHYDROIMIDAZO(4,5-D)IMIDAZOLE-2,5-(1H,3H)-DIONE
• trans-glycoluril
• CHEBI:37083
• NS00019993
• EN300-153234
• cis-glycoluril
• Glycoluril (8CI)
• 1,3,3a,4,6,6a-hexahydroimidazo(4,5-d)imidazole-2,5-dione
• (3as,6as)-octahydroimidazo[4,5-d]imidazolidine-2,5-dione
• STK744419
• (3as,6as)-octahydroimidazo(4,5-d)imidazolidine-2,5-dione
• Perhydroimidazo[4,5-d]imidazole-2,5-dione
• VPVSTMAPERLKKM-XIXRPRMCSA-N
• tetrahydroimidazo (4,5-d) imidazole-2,5 (1H, 3H)-dione
• octahydro-1,3diazolo4,5-dimidazole-2,5-dione

• MDL： MFCD00005539
• Inchi： 1S/C4H6N4O2/c9-3-5-1-2(7-3)8-4(10)6-1/h1-2H,(H2,5,7,9)(H2,6,8,10)
• InChI Key： VPVSTMAPERLKKM-UHFFFAOYSA-N
• SMILES： O=C1NC2C(NC(N2)=O)N1

Computed Properties

• Exact Mass: 142.04900
• Monoisotopic Mass: 142.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -1.6
• Topological Polar Surface Area: 82.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.4926 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 861.6°C at 760 mmHg
• Flash Point: 421.8 ºC
• Refractive Index: 1.8500 (estimate)
• Solubility: 15g/l
• PSA: 82.26000
• LogP: -0.42060
• Solubility: Not determined
• Merck: 93

octahydro-1,3diazolo4,5-dimidazole-2,5-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds